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Cat. No.: B1202025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 4-acetoxy-3,5-
dimethoxybenzaldehyde from syringaldehyde. This conversion is a fundamental acetylation

reaction, protecting the phenolic hydroxyl group of syringaldehyde. This protected form is a

valuable intermediate in the synthesis of various pharmaceutical compounds and complex

organic molecules. This document outlines a common and efficient experimental protocol,

presents key quantitative data, and visualizes the experimental workflow.

Chemical Transformation
The synthesis involves the acetylation of the hydroxyl group of syringaldehyde (4-hydroxy-3,5-

dimethoxybenzaldehyde) using an acetylating agent, typically acetic anhydride, in the presence

of a base or catalyst. The reaction results in the formation of 4-acetoxy-3,5-
dimethoxybenzaldehyde, also known as syringaldehyde acetate.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data associated with the synthesis of 4-
acetoxy-3,5-dimethoxybenzaldehyde from syringaldehyde. The data is compiled from typical

laboratory-scale syntheses and may vary based on specific reaction conditions and scale.
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Parameter Value Reference

Reactant Syringaldehyde [2][3]

Molar Mass 182.17 g/mol [3]

Acetylating Agent Acetic Anhydride [4][5]

Molar Mass 102.09 g/mol N/A

Product
4-acetoxy-3,5-

dimethoxybenzaldehyde
[1]

Molar Mass 224.21 g/mol [1]

Typical Solvent Pyridine or solvent-free [4]

Catalyst/Base
Sodium hydroxide or catalytic

acid/base
[4][5]

Reaction Temperature Room temperature to 60°C [4]

Reaction Time 1 - 24 hours [4]

Typical Yield 85 - 97% [4]

Purity >97% after purification [6]

Experimental Protocol
This section details a standard laboratory procedure for the synthesis of 4-acetoxy-3,5-
dimethoxybenzaldehyde from syringaldehyde. This protocol is based on established methods

for the acetylation of phenolic compounds.[4][5]

Materials:

Syringaldehyde

Acetic Anhydride

10% Sodium Hydroxide Solution

Crushed Ice
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Deionized Water

95% Ethanol

Conical Flask (250 mL)

Buchner Funnel and Flask

Filter Paper

Stirring Apparatus

Procedure:

Dissolution of Syringaldehyde: In a 250 mL conical flask, dissolve 1.5 g of syringaldehyde in

25 mL of 10% sodium hydroxide solution.

Cooling: Cool the solution by adding approximately 30 g of crushed ice.

Addition of Acetic Anhydride: While stirring, add 4 mL of acetic anhydride to the cooled

solution.

Reaction: Stopper the flask and shake vigorously for 20 minutes. A cloudy, milky white

precipitate of 4-acetoxy-3,5-dimethoxybenzaldehyde will form.

Isolation of Product: Filter the precipitate using a Buchner funnel.

Washing: Wash the collected solid with ice-cold water to remove any unreacted starting

materials and impurities.

Recrystallization: Recrystallize the crude product from 95% ethanol to obtain pure, white

crystalline needles of 4-acetoxy-3,5-dimethoxybenzaldehyde.

Drying: Dry the purified product in a desiccator or a vacuum oven at a low temperature.

Experimental Workflow Visualization
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The following diagram illustrates the key stages of the synthesis process, from the initial

reaction to the final purified product.

Reaction

Work-up

Purification

Start: Syringaldehyde & 10% NaOH

Add Crushed Ice

Add Acetic Anhydride

Shake for 20 min

Filter Precipitate

Transfer to funnel

Wash with Ice-Cold Water

Recrystallize from 95% Ethanol

Transfer crude product

Dry Product

End: Pure 4-acetoxy-3,5-dimethoxybenzaldehyde

Final Product
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-acetoxy-3,5-dimethoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Acetoxy-3,5-dimethoxybenzaldehyde | C11H12O5 | CID 688189 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Syringaldehyde - Wikipedia [en.wikipedia.org]

3. Syringaldehyde | C9H10O4 | CID 8655 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. art.torvergata.it [art.torvergata.it]

5. rfppl.co.in [rfppl.co.in]

6. 4-Acetoxy-3,5-Dimethoxybenzaldehyde 97% - High Purity at Best Price
[nationalanalyticalcorp.com]

To cite this document: BenchChem. [Synthesis of 4-acetoxy-3,5-dimethoxybenzaldehyde
from Syringaldehyde: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202025#4-acetoxy-3-5-dimethoxybenzaldehyde-
synthesis-from-syringaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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